Cas no 1806042-93-2 (3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806042-93-2
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• CID: 4915588
• Update Time: 2025-05-21

3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H3BrF2N2O/c8-3-1-5(13)6(7(9)10)12-4(3)2-11/h1,7,13H
• InChI Key： PUXSZTDVPSCBBM-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C(=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 56.9

Additional information on 3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine

Comprehensive Guide to 3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806042-93-2)

3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806042-93-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C7H3BrF2N2O, offers versatile reactivity, making it invaluable for modern drug discovery and crop protection applications.

The growing demand for pyridine-based compounds in medicinal chemistry has propelled research into derivatives like 3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Recent studies highlight its role in optimizing drug solubility and metabolic stability, addressing key challenges in small-molecule drug development.

In agrochemical applications, the difluoromethyl group in this compound enhances its utility as a precursor for next-generation fungicides. With increasing global focus on sustainable agriculture, this pyridine derivative aligns with the industry's need for environmentally friendly solutions. Its mechanism of action, involving enzyme inhibition in fungal pathogens, makes it a compelling subject for patent filings and R&D investments.

The synthesis of 3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine typically involves halogenation and cyanation of pyridine precursors under controlled conditions. Advanced techniques like flow chemistry are being explored to improve yield and purity, reflecting broader trends in process optimization for fine chemicals. Analytical characterization via NMR spectroscopy and HPLC-MS confirms its structural integrity for high-value applications.

Market analysts note rising interest in fluorinated pyridines, driven by their superior bioavailability compared to non-fluorinated analogs. As pharmaceutical companies prioritize targeted therapies, CAS No. 1806042-93-2 is increasingly featured in patent applications for orphan drugs and precision medicine formulations. Its thermal stability (decomposition point >200°C) further supports industrial-scale processing.

Environmental and regulatory considerations for 3-Bromo-2-cyano-6-(difluoromethyl)-5-hydroxypyridine emphasize proper waste management during synthesis. While not classified as hazardous under current guidelines, researchers must adhere to green chemistry principles when handling brominated compounds. The compound's low ecotoxicity profile (as per OECD 201/202 testing) enhances its appeal for sustainable applications.

Future research directions may explore its catalytic applications in C-C coupling reactions or as a ligand in transition metal complexes. The compound's hydrogen-bonding capacity (due to the hydroxyl group) opens possibilities in crystal engineering for materials science. These multidisciplinary applications position CAS No. 1806042-93-2 as a molecule of enduring scientific interest.

For laboratories sourcing this compound, verification of HPLC purity (>98%) and isotopic labeling options (e.g., ¹³C/¹⁵N) is recommended. Storage in amber glass under inert atmosphere preserves stability, while cryogenic milling can enhance dissolution kinetics for reaction optimization. These practical insights address common queries from synthetic chemists in both academia and industry.